Cas no 2137596-38-2 (2,6-Diazaspiro[3.5]nonane, 6-[(1-methylethyl)sulfonyl]-)

• Product Name: 2,6-Diazaspiro[3.5]nonane, 6-[(1-methylethyl)sulfonyl]-
• CAS No: 2137596-38-2
• MF: C₁₀H₂₀N₂O₂S
• MW: 232.343001365662
• CID: 5297481
• Update Time: 2025-10-10

2,6-Diazaspiro[3.5]nonane, 6-[(1-methylethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazaspiro[3.5]nonane, 6-[(1-methylethyl)sulfonyl]-

• Inchi： 1S/C10H20N2O2S/c1-9(2)15(13,14)12-5-3-4-10(8-12)6-11-7-10/h9,11H,3-8H2,1-2H3
• InChI Key： UATGEMXAIGBTIH-UHFFFAOYSA-N
• SMILES： C1C2(CCCN(S(C(C)C)(=O)=O)C2)CN1

Additional information on 2,6-Diazaspiro[3.5]nonane, 6-[(1-methylethyl)sulfonyl]-

2,6-Diazaspiro[3.5]nonane, 6-[(1-methylethyl)sulfonyl]- (CAS No: 2137596-38-2)

The compound 2,6-Diazaspiro[3.5]nonane, 6-[(1-methylethyl)sulfonyl]- (CAS No: 2137596-38-2) is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is formed by a diazabicyclo system, making it a member of the diazaspiro family. The presence of the sulfonyl group at the 6-position introduces additional functionality, enhancing its potential for various applications in chemistry and related fields.

Recent advancements in synthetic chemistry have enabled the precise synthesis of complex spiro compounds like 2,6-Diazaspiro[3.5]nonane, 6-[(1-methylethyl)sulfonyl]-. Researchers have employed innovative methodologies, including ring-closing metathesis and multi-component reactions, to construct such intricate architectures. These techniques not only improve the efficiency of synthesis but also allow for greater control over stereochemistry, which is crucial for optimizing the compound's properties.

The structural uniqueness of 2,6-Diazaspiro[3.5]nonane, 6-[(1-methylethyl)sulfonyl]- lies in its spiro arrangement and the sulfonyl substituent. The diazabicyclo system provides a rigid framework that can influence the molecule's electronic properties and reactivity. The sulfonyl group, on the other hand, introduces electron-withdrawing effects, which can modulate the compound's behavior in various chemical reactions. This combination makes it a valuable building block in organic synthesis and drug discovery.

One of the most promising applications of 2,6-Diazaspiro[3.5]nonane, 6-[(1-methylethyl)sulfonyl]- is in medicinal chemistry. Its unique structure allows for interactions with biological targets such as enzymes and receptors, making it a potential candidate for drug development. Recent studies have explored its role as a scaffold in designing bioactive molecules with improved pharmacokinetic profiles.

In addition to its medicinal applications, 2,6-Diazaspiro[3.5]nonane, 6-[(1-methylethyl)sulfonyl]- has shown potential in materials science. Its rigid spiro structure can be exploited to create advanced materials with tailored mechanical and electronic properties. Researchers are investigating its use in creating supramolecular assemblies and functional polymers.

The synthesis of 2,6-Diazaspiro[3.5]nonane, 6-[(1-methylethyl)sulfonyl]- involves a series of carefully designed steps to ensure high yields and purity. Key steps include the formation of the diazabicyclo core through ring-closing reactions and the subsequent introduction of the sulfonyl group via sulfonation or related processes. These methods have been refined through iterative experimentation and computational modeling to optimize reaction conditions.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of 2,6-Diazaspiro[3.5]nonane, 6-[(1-methylethyl)sulfonyl]-. These tools provide detailed insights into the molecule's conformational dynamics and stability under various conditions.

Looking ahead, 2,6-Diazaspiro[3.5]nonane, 6-[(1-methylethyl)sulfonyl]- is expected to play a significant role in advancing chemical research across multiple disciplines. Its versatile structure offers opportunities for exploring new chemical reactions and developing innovative materials with unprecedented properties.